Cas no 158579-89-6 (4-Chloro-2-(methylsulfonamido)benzoic acid)

4-Chloro-2-(methylsulfonamido)benzoic acid structure
158579-89-6 structure
Product Name:4-Chloro-2-(methylsulfonamido)benzoic acid
CAS No:158579-89-6
MF:C8H8ClNO4S
MW:249.671420097351
MDL:MFCD03975839
CID:1056687
Update Time:2025-04-20

4-Chloro-2-(methylsulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(methylsulfonamido)benzoic acid
    • 4-chloro-2-[(methylsulfonyl)amino]Benzoic acid
    • benzyl 2-amino-2-(3-hydroxyphenyl)acetate
    • 3-(CBZ-AMINOMETHYL)PHENOL
    • MDL： MFCD03975839
    • Inchi： 1S/C8H8ClNO4S/c1-15(13,14)10-7-4-5(9)2-3-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
    • InChI Key： PQJAXHDWTAAULN-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(=O)O)=C(C=1)NS(C)(=O)=O

Computed Properties

  • Exact Mass: 257.10500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 72.55000
  • LogP: 2.83570

4-Chloro-2-(methylsulfonamido)benzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Chloro-2-(methylsulfonamido)benzoic acid Pricemore >>

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